Cas no 1226451-54-2 (2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1226451-54-2
• MF: C₂₄H₁₈BrF₂N₃O₂S
• MW: 530.384430408478
• CID: 5444865
• PubChem ID: 49672941
• Update Time: 2025-06-14

2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• 2-[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-phenylacetamide
• F2964-3837
• 1226451-54-2
• AKOS024478490
• 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• 2-[[5-(4-Bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]thio]-N-phenylacetamide

• Inchi： 1S/C24H18BrF2N3O2S/c25-17-8-6-16(7-9-17)21-14-28-24(33-15-22(31)29-18-4-2-1-3-5-18)30(21)19-10-12-20(13-11-19)32-23(26)27/h1-14,23H,15H2,(H,29,31)
• InChI Key： BDPVURHWOWISBH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 529.02712g/mol
• Monoisotopic Mass: 529.02712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Comprehensive Analysis of 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1226451-54-2)

The compound 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide, identified by its CAS No. 1226451-54-2, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an imidazole core with sulfanyl and acetamide functionalities, making it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly drawn to its 4-bromophenyl and difluoromethoxy substituents, which are known to enhance bioavailability and metabolic stability in drug candidates.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in targeting various biological pathways. The 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide stands out for its potential applications in kinase inhibition and anti-inflammatory therapies. With the rise of personalized medicine and precision drug design, this compound aligns with current trends in small-molecule drug development. Its CAS No. 1226451-54-2 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

The synthesis of 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide involves multi-step organic reactions, including Suzuki coupling and amide bond formation, which are widely discussed in academic and industrial circles. These methodologies are frequently searched in AI-driven chemical synthesis platforms, reflecting the growing integration of computational tools in molecular design. The compound’s difluoromethoxy group is particularly noteworthy, as fluorinated motifs are increasingly leveraged to improve drug-like properties, a topic gaining traction in medicinal chemistry forums.

From a commercial perspective, CAS No. 1226451-54-2 is often listed in catalogs of fine chemicals and research reagents, catering to laboratories focused on high-throughput screening and structure-activity relationship (SAR) studies). Its N-phenylacetamide moiety is a common pharmacophore in FDA-approved drugs, further elevating its relevance. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular structure offers ample opportunities for derivatization and optimization.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many halogenated compounds, 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide has not been flagged for significant ecological risks, making it a viable candidate for sustainable drug development. This aligns with the broader industry push toward green chemistry principles, a hot topic in scientific conferences and grant proposals.

In summary, 2-{[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1226451-54-2) represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of cutting-edge research and industrial innovation. For researchers and suppliers alike, this compound embodies the convergence of chemical ingenuity and biomedical progress.